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For researchers, scientists, and drug development professionals, understanding the sensitivity
of different polymorphs of the high explosive HMX (Octogen) is critical for ensuring safety and
performance. This guide provides an objective comparison of the four main polymorphs—alpha
(a), beta (), gamma (y), and delta (d)—with a focus on their sensitivity to impact, friction, and
shock, supported by experimental data.

HMX, or octahydro-1,3,5,7-tetranitro-1,3,5,7-tetrazocine, is a powerful high explosive that exists
in multiple crystalline forms, known as polymorphs.[1] These polymorphs, while chemically
identical, exhibit different physical properties, including varying degrees of sensitivity to external
stimuli. The B-polymorph is generally considered the most stable and least sensitive, making it
the most commonly used form in applications.[2] Conversely, the d-polymorph is among the
most sensitive.[2] The a and d polymorphs have been shown to exhibit similar sensitivities.[1]

The sensitivity of HMX polymorphs is a complex phenomenon influenced by factors such as
crystal structure, molecular conformation, crystal defects, and density.[2] For instance, the 3
polymorph has a different molecular ring conformation (boat form) compared to the other
polymorphs which have a chair form.[1]

Quantitative Comparison of HMX Polymorph
Sensitivity

The following table summarizes the relative impact and friction sensitivity of the a, 3, and
polymorphs of HMX based on experimental data. The y polymorph is less commonly studied in
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this context.

Relative Impact

Relative Friction

Sensitivity Sensitivity
Polymorph Key Remarks
(Compared to B- (Compared to B-
HMX) HMX)
HMX ~20% more Somewhat more Sensitivity is similar to
a_
sensitive[1] sensitive[1] 0-HMX.[1]
Baseline (least ) Most stable
B-HMX - Baseline
sensitive)[2] polymorph.
Sensitivity is similar to
a-HMX.[1] The
transition from B to &
~20% more Somewhat more ) ]
0-HMX - - phase, especially in
sensitive[1] sensitive[1]

large crystals,
significantly increases
impact sensitivity.[3][4]

Experimental Protocols

The determination of the sensitivity of HMX polymorphs relies on standardized experimental

tests. Below are outlines of the methodologies commonly employed.

Impact Sensitivity Testing

A prevalent method for determining impact sensitivity is the use of a drop weight impact

machine, such as the LANL Type-12 Impact Machine.[1]

Experimental Workflow for Impact Sensitivity Testing:
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Workflow for Drop Weight Impact Sensitivity Testing.
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Friction Sensitivity Testing

Friction sensitivity is often evaluated using an apparatus like the LANL BAM Friction apparatus.

[1]

Experimental Workflow for Friction Sensitivity Testing:
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Workflow for BAM Friction Sensitivity Testing.
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HMX Polymorph Phase Transitions

The sensitivity of HMX is closely linked to its polymorphic phase. The transitions between these
phases are influenced by environmental conditions such as temperature and humidity.
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Phase Transitions of HMX Polymorphs.

The transition from the more stable -polymorph to the &-polymorph upon heating is a key
factor in the increased sensitivity of HMX at elevated temperatures.[4][5] This phase transition
can lead to the formation of micro-cracks and voids within the explosive crystals, which can act
as "hot spots" and increase the likelihood of initiation.[6][7] Interestingly, for large HMX crystals,
the increase in impact sensitivity is significant during the (3 to & transition, while for smaller
crystals, this change is less pronounced.[3][4] This suggests that morphological changes are a
dominant factor in the impact sensitivity of HMX.[6]

In conclusion, the B-polymorph of HMX is the least sensitive, while the a and & polymorphs are
significantly more sensitive to impact and friction. The phase transitions between these
polymorphs, driven by temperature and humidity, play a crucial role in determining the overall
sensitivity of the material. A thorough understanding of these properties is essential for the safe
handling and application of HMX in various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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